2-ethoxy-N-(2-(5-(2-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-ethoxy-N-[2-[5-[(2-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide
• InChI: InChI=1S/C19H23N5O3/c1-3-27-12-17(25)20-8-9-24-18-16(10-22-24)19(26)23(13-21-18)11-15-7-5-4-6-14(15)2/h4-7,10,13H,3,8-9,11-12H2,1-2H3,(H,20,25)
• InChI Key: TXEOYWYZJFSSIS-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NCCN1C2=C(C=N1)C(=O)N(C=N2)CC3=CC=CC=C3C
• Molecular Formula: C19H23N5O3
• Molecular Weight: 369.4 g/mol

Description

Pyrazolo[3,4-d]pyrimidines are a class of compounds that have attracted significant interest due to their wide range of biological activities. They have been studied for their potential as antiviral, antimicrobial, and antitumor agents. The pyrazolo[3,4-d]pyrimidine moiety is a bioisostere of the natural purine, and several derivatives of this class have shown promising therapeutic potential.

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidines can involve various methods. For instance, one method involves the reaction of enamidine with an orthoester. Another method involves the reaction of α-methyl or α-methylene ketones with formamide.

Molecular Structure Analysis

The molecular structure of pyrazolo[3,4-d]pyrimidines is characterized by a fused nitrogen-containing heterocyclic ring system. This structure is similar to that of purines, which are natural heterocycles found in many biologically important compounds.

Chemical Reactions Analysis

Pyrazolo[3,4-d]pyrimidines can undergo various chemical reactions. For example, they can participate in free radical reactions. They can also undergo reactions at the benzylic position.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazolo[3,4-d]pyrimidines can vary depending on the specific derivative. For example, some derivatives are solids at room temperature, while others are liquids. Some are soluble in water, while others are not.

Scientific Research Applications

Anticancer Applications

Compounds structurally related to 2-ethoxy-N-(2-(5-(2-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide have been synthesized and evaluated for their anticancer activity. For example, certain derivatives of 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide showed appreciable cancer cell growth inhibition against eight cancer cell lines, indicating their potential as anticancer agents (Al-Sanea et al., 2020). This suggests that our compound of interest may also have potential applications in cancer research, given its structural similarity.

Coordination Complexes and Antioxidant Activity

Novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives, including structures similar to our compound, have shown significant antioxidant activity (Chkirate et al., 2019). These findings indicate the potential of such compounds in the development of new antioxidants, which could have various applications, including in the pharmaceutical and food industries.

Synthesis of Pyrazolo[3,4-d]pyrimidine Analogues

The synthesis of pyrazolo[3,4-d]pyrimidine analogues has been explored for their potential as antitumor agents. This research demonstrates the versatility of pyrazolo[3,4-d]pyrimidine derivatives in medicinal chemistry, suggesting that our compound might also be explored for similar applications (Taylor & Patel, 1992).

Safety And Hazards

The safety and hazards associated with pyrazolo[3,4-d]pyrimidines can vary depending on the specific derivative. Some derivatives may be toxic or hazardous if ingested, inhaled, or come into contact with the skin. Therefore, appropriate safety precautions should be taken when handling these compounds.

Future Directions

Future research on pyrazolo[3,4-d]pyrimidines is likely to focus on the development of new derivatives with improved biological activity and safety profiles. This could involve the design and synthesis of derivatives with different substituents, the exploration of different synthetic methods, and the investigation of different biological targets.